Cas no 769934-47-6 (3-(dimethylamino)-1-(1,3-thiazol-4-yl)prop-2-en-1-one)

• Product Name: 3-(dimethylamino)-1-(1,3-thiazol-4-yl)prop-2-en-1-one
• CAS No: 769934-47-6
• MF: C₈H₁₀N₂OS
• MW: 182.242800235748
• CID: 6398093
• PubChem ID: 60127240
• Update Time: 2025-05-19

3-(dimethylamino)-1-(1,3-thiazol-4-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(dimethylamino)-1-(1,3-thiazol-4-yl)prop-2-en-1-one
• 769934-47-6
• SCHEMBL6889099
• EN300-1125880

• Inchi： 1S/C8H10N2OS/c1-10(2)4-3-8(11)7-5-12-6-9-7/h3-6H,1-2H3/b4-3+
• InChI Key： SDCTVWVMOGNVDH-ONEGZZNKSA-N
• SMILES： S1C=NC(=C1)C(/C=C/N(C)C)=O

Computed Properties

• Exact Mass: 182.051
• Monoisotopic Mass: 182.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.4A^2
• XLogP3: 1.3

Additional information on 3-(dimethylamino)-1-(1,3-thiazol-4-yl)prop-2-en-1-one

Introduction to 3-(Dimethylamino)-1-(1,3-Thiazol-4-yl)prop-2-en-1-one (CAS No. 769934-47-6)

3-(Dimethylamino)-1-(1,3-thiazol-4-yl)prop-2-en-1-one, also known by its CAS number 769934-47-6, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiazole ring and a dimethylamino group, making it a valuable candidate for various biological and therapeutic applications.

The molecular formula of 3-(dimethylamino)-1-(1,3-thiazol-4-yl)prop-2-en-1-one is C₉H₁₀N₂O_S, and its molecular weight is 186.25 g/mol. The compound's structure consists of a conjugated system with alternating single and double bonds, which contributes to its chemical stability and reactivity. The presence of the thiazole ring and the dimethylamino group imparts specific electronic and steric properties that are crucial for its biological activity.

In recent years, 3-(dimethylamino)-1-(1,3-thiazol-4-yl)prop-2-en-1-one has been extensively studied for its potential therapeutic applications. One of the key areas of research has been its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD).

Beyond its anti-inflammatory effects, 3-(dimethylamino)-1-(1,3-thiazol-4-yl)prop-2-en-1-one has also demonstrated potential as an anticancer agent. Research has indicated that it can induce apoptosis in various cancer cell lines, including those derived from breast cancer, lung cancer, and colon cancer. The mechanism of action appears to involve the modulation of signaling pathways such as the PI3K/AKT pathway and the MAPK pathway, which are frequently dysregulated in cancer cells.

In addition to its therapeutic potential, 3-(dimethylamino)-1-(1,3-thiazol-4-yl)prop-2-en-1-one has been explored for its use in diagnostic imaging. The compound's ability to cross cell membranes and accumulate in specific tissues makes it a suitable candidate for developing imaging agents. For instance, studies have shown that when labeled with radioisotopes such as technetium or iodine, this compound can be used to visualize tumors or other pathological conditions using techniques like single-photon emission computed tomography (SPECT) or positron emission tomography (PET).

The synthesis of 3-(dimethylamino)-1-(1,3-thiazol-4-yl)prop-2-en-1-one typically involves a multi-step process that includes the formation of the thiazole ring and the introduction of the dimethylamino group. One common synthetic route involves the reaction of 4-chlorothiazole with an appropriate amine derivative followed by a condensation step to form the final product. The choice of reagents and reaction conditions can significantly impact the yield and purity of the final compound.

The physicochemical properties of 3-(dimethylamino)-1-(1,3-thiazol-4-yl)prop-2-en-1-one, such as its solubility, stability, and partition coefficient (logP), are important considerations for both research and practical applications. These properties can influence the compound's bioavailability and pharmacokinetics when administered in vivo. For example, compounds with high logP values tend to have better membrane permeability but may also exhibit increased lipophilicity, which can affect their distribution and metabolism in the body.

To further enhance the therapeutic potential of 3-(dimethylamino)-1-(1,3-thiazol-4-yl)prop-2-en-1-one, researchers are exploring various strategies to optimize its pharmacological profile. These include modifying the structure to improve solubility or stability, developing prodrugs that are activated in specific tissues or cells, and combining it with other drugs to achieve synergistic effects.

In conclusion, 3-(dimethylamino)-1-(1,3-thiazol-4-yl)prop-2-en-1-one (CAS No. 769934-47-6) is a versatile compound with a wide range of potential applications in medicine and diagnostics. Its unique structural features and biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic benefits, this compound holds promise for addressing unmet medical needs in various fields.